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Compound of Interest

Compound Name: Picein

Cat. No.: B7821902 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide to the safe and compliant

disposal of Picein, ensuring the well-being of laboratory personnel and the protection of our

ecosystem.

While Picein is not classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), adherence to proper disposal

protocols is essential for maintaining a safe laboratory environment.[1][2][3]

Picein: Key Chemical and Physical Properties
A summary of Picein's relevant quantitative data is provided below to inform handling and

disposal procedures.
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Property Value

Molecular Formula C₁₄H₁₈O₇

Molecular Weight 298.29 g/mol [2]

Melting Point 195°C[4]

Boiling Point 562.6°C at 760 mmHg[4]

Flash Point 213.2°C[4]

Solubility
Slightly soluble in Ethanol, Methanol, and

Water[4]

Step-by-Step Disposal Protocol for Picein
The following procedure outlines the recommended steps for the proper disposal of Picein.

This protocol is based on standard laboratory safety practices for non-hazardous chemical

waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid dust formation.

[4]

2. Waste Characterization:

Confirm that the waste is solely Picein and not mixed with any hazardous substances. If

Picein is mixed with other chemicals, the disposal procedure for the most hazardous

component must be followed.

3. Waste Collection and Containment:

Solid Waste: Collect solid Picein waste, including any contaminated materials such as

weighing paper or contaminated PPE, in a designated and clearly labeled waste container.
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Container: Use a container that is compatible with Picein (e.g., a high-density polyethylene

(HDPE) or glass bottle with a secure screw cap).

Labeling: Label the waste container clearly with "Picein Waste" and the approximate

quantity.

4. Storage of Waste:

Store the sealed waste container in a designated waste accumulation area. This area should

be cool, dry, and away from incompatible materials.

5. Final Disposal:

Consult Institutional Guidelines: Contact your institution's Environmental Health and Safety

(EHS) department or equivalent authority to determine the specific procedures for non-

hazardous chemical waste disposal.

Professional Disposal Service: Arrange for the collection of the waste by a licensed chemical

waste disposal contractor as directed by your EHS department.

Do Not Dispose in General Trash or Sewer: Do not dispose of Picein in the general trash or

pour it down the drain unless explicitly permitted by your institution's EHS and local

regulations.

Logical Workflow for Picein Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Picein.
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Caption: Picein Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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